Cas no 2877690-61-2 (1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine)

• Product Name: 1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine
• CAS No: 2877690-61-2
• MF: C₁₄H₂₀N₄OS₂
• MW: 324.464799880981
• CID: 5330612
• Update Time: 2025-05-18

1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1-Methylethyl)-1,2,4-thiadiazol-5-yl]-3-[(2-thiazolyloxy)methyl]piperidine
• 1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine

• Inchi： 1S/C14H20N4OS2/c1-10(2)12-16-13(21-17-12)18-6-3-4-11(8-18)9-19-14-15-5-7-20-14/h5,7,10-11H,3-4,6,8-9H2,1-2H3
• InChI Key： JFYJNQGKXFFDLK-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(C(C)C)N=2)CCCC(COC2=NC=CS2)C1

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 462.7±51.0 °C(Predicted)
• pka: 6.19±0.32(Predicted)

Additional information on 1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine

Chemical Profile of 1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine (CAS No. 2877690-61-2)

The compound 1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine (CAS No. 2877690-61-2) represents a fascinating molecule within the realm of medicinal chemistry, characterized by its intricate structural framework and potential pharmacological applications. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in recent years due to their diverse biological activities and structural versatility.

The molecular structure of this compound is composed of several key functional groups that contribute to its unique chemical properties. The presence of a thiadiazole core, flanked by a piperidine moiety and an 1,3-thiazole ring linked through an oxygen atom, creates a scaffold that is both rigid and flexible enough to interact with biological targets. The propan-2-yl substituent at the 3-position of the thiadiazole ring introduces additional conformational freedom, which can be exploited to modulate binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that the thiadiazole-piperidine core exhibits potential as an inhibitor of enzymes involved in inflammatory pathways. This has led to investigations into its efficacy as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The oxygen-linked 1,3-thiazole moiety further enhances its potential by providing a site for hydrogen bonding interactions with protein residues.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug discovery. The lipophilic nature of the propan-2-yl group and the overall electronic distribution of the molecule contribute to its favorable pharmacokinetic profile. Preclinical studies have demonstrated that derivatives with similar structural motifs exhibit promising results in animal models of neurodegenerative diseases.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. The thiadiazole ring is typically constructed via cyclocondensation reactions between appropriate precursors, while the piperidine moiety is introduced through nucleophilic substitution or reductive amination techniques. The final step involves linking the two heterocyclic units via an oxygen atom, which requires careful control of reaction conditions to ensure high yield and purity.

In terms of biological activity, preliminary in vitro assays have revealed that this compound exhibits inhibitory effects on several enzymes relevant to cancer metabolism. Specifically, it has shown potential as a kinase inhibitor, targeting pathways such as PI3K/Akt and MAPK. These findings align with current trends in oncology research, where small molecules that modulate enzyme activity are sought after for their ability to disrupt tumor growth and progression.

The structural versatility of this compound also makes it an attractive scaffold for drug design. By modifying substituents or introducing additional functional groups, chemists can fine-tune its pharmacological properties. For instance, replacing the propan-2-yl group with other aliphatic or aromatic moieties could alter its solubility profile or enhance its binding affinity for specific targets. Similarly, modifications at the thiadiazole or 1,3-thiazole rings could introduce new biological activities or improve metabolic stability.

Recent publications have highlighted the use of this compound in combination therapies aimed at synergistic treatment of chronic diseases. For example, studies suggest that when co-administered with existing anti-inflammatory agents, it can amplify therapeutic effects while minimizing side effects. This approach leverages the complementary mechanisms of action of different compounds to achieve better patient outcomes.

The development of novel drug candidates is often hampered by issues related to drug resistance and off-target effects. However, compounds like this one offer a promising solution by targeting multiple pathways simultaneously or by designing molecules that are less prone to resistance mechanisms. The integration of structure-based drug design with high-throughput screening techniques has accelerated the discovery process for such compounds.

In conclusion,1-3-(propan-2-yl)-1,2,4-thiadiazol-5-yl-3-(1,3-thiazol-2-yloxy)methylpiperidine (CAS No. 2877690-61-2) represents a structurally complex and biologically active molecule with significant therapeutic potential. Its unique combination of functional groups makes it an ideal candidate for further exploration in medicinal chemistry research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.